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Compound of Interest

Compound Name: 16:0-23:2 Diyne PC

This technical guide provides a comprehensive overview of the properties, applications, and
experimental considerations for 1-palmitoyl-2-(10,12-tricosadiynoyl)-sn-glycero-3-
phosphocholine (16:0-23:2 Diyne PC). This synthetic phospholipid is of significant interest to
researchers in materials science, biophysics, and drug delivery due to its unique photo-
polymerizable properties.

Core Properties of 16:0-23:2 Diyne PC

16:0-23:2 Diyne PC is a specialized phospholipid that incorporates a saturated 16-carbon
palmitoyl chain at the sn-1 position and a 23-carbon chain with two alkyne (diyne) functional
groups at the sn-2 position of the glycerol backbone.[1] This diyne moiety allows for photo-
initiated cross-linking, transforming the lipid from a fluid state into a stable polymer network
upon exposure to ultraviolet (UV) light.

Physicochemical Characteristics

The fundamental properties of 16:0-23:2 Diyne PC are summarized in the table below,
compiled from various suppliers and databases.
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Property Value

Source

1-palmitoyl-2-(10,12-

tricosadiynoyl)-sn-glycero-3-

Chemical Name

phosphocholine

Synonym(s) PTPC, 16:0-23:2 Diyne PC
CAS Number 84271-00-1

Molecular Formula Ca7HseNOsP

Molecular Weight 824.16 g/mol

Physical Form Powder

Purity >99% (TLC)

Storage Temperature -20°C

Solubility Profile

While precise quantitative solubility data is not readily available in the literature, empirical

information suggests the following:
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Solvent Solubility Notes

Forms liposomes or micelles in

Water Low (< 1 mg/mL) )
agueous solutions.
A common solvent for
DMSO Soluble ) )
preparing stock solutions.
Can be used in formulations,
Ethanol Soluble often in combination with other
solvents.
Expected to be soluble based
Chloroform Soluble o
on its lipid nature.
) Used as a vehicle for in vivo
Corn QOil Can be formulated o )
administration.[2]
Used as a vehicle for in vivo
PEG300/400 Can be formulated o )
administration.[2]
Used as a surfactant in
Tween 80 Can be formulated

formulations.[2]

Note: For in vivo applications, various formulations using DMSO, PEG300, Tween 80, and corn
oil have been suggested to achieve stable suspensions or solutions.[2]

Key Applications and Experimental Protocols

The primary application of 16:0-23:2 Diyne PC stems from its ability to form stable, cross-
linked membranes and surfaces. This has been exploited in the development of 2D
nanomembranes for filtration and separation, as well as in modifying the surfaces of
nanoparticles to control drug diffusion.[3][4]

Formation of 2D Nahomembranes via
Photopolymerization

A key application of 16:0-23:2 Diyne PC is in the creation of two-dimensional nanomembranes.
A study by Gilzer et al. (2019) in Langmuir detailed the biphasic formation of such membranes
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through photopolymerization, analyzed in situ using infrared difference spectroscopy.[3][4]
While the full experimental details from the paper are proprietary, a general protocol can be
outlined based on information for diacetylenic lipids.

o Vesicle Preparation:

[e]

Dissolve 16:0-23:2 Diyne PC in a suitable organic solvent (e.g., chloroform).

o

Evaporate the solvent under a stream of nitrogen to form a thin lipid film on the wall of a
glass vial.

o

Further dry the film under vacuum for at least one hour to remove residual solvent.

[¢]

Hydrate the lipid film with an agueous buffer to form multilamellar vesicles (MLVS).

[¢]

To create small unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe
sonicator until the solution becomes clear.[5]

e Photopolymerization:

[e]

Transfer the vesicle suspension to a quartz cuvette.

o Purge the suspension with an inert gas (e.g., argon) to remove dissolved oxygen, which
can quench the polymerization reaction.[5]

o Expose the sample to UV light at a wavelength of approximately 254 nm using a low-
pressure mercury lamp.[5]

o The polymerization process can be monitored by observing the color change of the
solution, which typically transitions from colorless to blue and then to red, or by
spectroscopic methods such as IR or Raman spectroscopy to track the disappearance of
the diyne signal.
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Vesicle Preparation
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Workflow for the formation and analysis of 2D nanomembranes.

Role in Drug Delivery
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16:0-23:2 Diyne PC has been utilized to create a cross-linked lipid monolayer at the interface
of nanoparticles. This polymerized shell can modulate the release kinetics of encapsulated
drugs, offering a strategy for controlled drug delivery. The diyne groups also present an
opportunity for further functionalization via "click chemistry," a type of reaction that is efficient
and specific, allowing for the attachment of targeting ligands or other molecules.[1]

Involvement in Signhaling Pathways

As a synthetic lipid, 16:0-23:2 Diyne PC is not a natural component of cellular membranes and
is not known to be a direct participant or modulator of specific signaling pathways. Its primary
utility in a biological context is to alter the physical properties of lipid bilayers or nanoparticle
surfaces.

However, lipids, in general, are integral to cellular signaling. They can act as second
messengers, precursors for signaling molecules, or can modulate the function of membrane-
bound proteins. The diagram below illustrates a conceptual overview of the roles of lipids in
signal transduction. It is important to note that this is a general representation and does not
imply a direct role for 16:0-23:2 Diyne PC in these pathways.
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Conceptual overview of lipid involvement in cell signaling.

Synthesis of 16:0-23:2 Diyne PC

While a specific, detailed, step-by-step synthesis protocol for 16:0-23:2 Diyne PC is not
publicly available in the reviewed literature, a general synthetic strategy for similar diacetylenic
phospholipids has been described. This typically involves a multi-step process. A plausible,
though not explicitly documented, synthetic route would likely follow these general steps:
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o Synthesis of the Glycerol Backbone: Starting with a chiral precursor like sn-glycero-3-
phosphocholine.

e Acylation at sn-1: Esterification of the sn-1 hydroxyl group with palmitic acid or its activated
form (e.g., palmitoyl chloride).

e Acylation at sn-2: Esterification of the sn-2 hydroxyl group with 10,12-tricosadiynoic acid.
This diacetylenic fatty acid would need to be synthesized separately.

« Purification: Purification of the final product using chromatographic techniques to achieve
high purity.

The synthesis of diacetylenic fatty acids themselves can be complex and may involve coupling
reactions to create the diyne moiety.

Conclusion

16:0-23:2 Diyne PC is a versatile synthetic lipid with significant potential in materials science
and drug delivery. Its key feature is the photo-polymerizable diyne group, which allows for the
creation of stable, cross-linked structures. While it is not directly involved in cellular signaling,
its unique properties make it a valuable tool for researchers developing novel biomaterials and
therapeutic delivery systems. Further research may yet uncover new applications for this and
other polymerizable lipids in biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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